(1R)-N-(furan-2-ylmethyl)-1-phenylethanamine

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine
• InChI: InChI=1S/C13H15NO/c1-11(12-6-3-2-4-7-12)14-10-13-8-5-9-15-13/h2-9,11,14H,10H2,1H3/t11-/m1/s1
• InChI Key: GWRYGVPRPBVFRS-LLVKDONJSA-N
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NCC2=CC=CO2
• SMILES: CC(C1=CC=CC=C1)NCC2=CC=CO2

Description

(1R)-N-(furan-2-ylmethyl)-1-phenylethanamine, also known as FMEA, is a chemical compound that belongs to the class of phenethylamines. It has attracted the attention of researchers due to its potential therapeutic applications in various fields, including neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine is not yet fully understood, but it is believed to act as a serotonin and dopamine reuptake inhibitor, as well as an agonist of the 5-HT1A receptor. This results in an increase in the levels of these neurotransmitters in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
(1R)-N-(furan-2-ylmethyl)-1-phenylethanamine has been found to have several biochemical and physiological effects, including an increase in dopamine and serotonin levels in the brain, a decrease in the levels of stress hormones, and an increase in the levels of brain-derived neurotrophic factor (BDNF). These effects are thought to be responsible for its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine in lab experiments is its high purity levels, which can be achieved through various synthesis methods. Additionally, (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine has been found to have low toxicity levels in animal models, making it a safe compound to use in experiments. However, one of the limitations of using (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine, including investigating its potential as a treatment for various psychiatric disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or limitations. Other potential future directions include exploring its use as an anti-inflammatory agent and in the treatment of cancer.
Conclusion:
In conclusion, (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine is a chemical compound with potential therapeutic applications in various fields, including neuroscience and pharmacology. Its synthesis methods have been well documented, and its scientific research applications have been investigated in several studies. While its mechanism of action is not yet fully understood, it has been found to have several biochemical and physiological effects that are responsible for its therapeutic effects. Further research is needed to fully understand its potential as a treatment for various disorders and to identify any limitations or side effects.

Synthesis Methods

The synthesis of (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine can be achieved through several methods, including the reduction of 1-(furan-2-yl)-2-nitropropene with lithium aluminum hydride or sodium borohydride, and the reductive amination of 2-(furan-2-yl)acetaldehyde with phenethylamine. These methods have been reported in various scientific journals and can produce high yields of (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine with purity levels up to 99%.

Scientific Research Applications

(1R)-N-(furan-2-ylmethyl)-1-phenylethanamine has been the subject of several scientific studies due to its potential therapeutic applications. One of the most significant areas of research is in the field of neuroscience, where (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine has been found to exhibit antidepressant and anxiolytic effects in animal models. Additionally, (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine has been shown to have potential as a treatment for Parkinson's disease due to its ability to increase dopamine levels in the brain. Other studies have investigated the potential use of (1R)-N-(furan-2-ylmethyl)-1-phenylethanamine as an anti-inflammatory agent and in the treatment of cancer.